Cas no 883006-93-7 (Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate)

• Product Name: Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate
• CAS No: 883006-93-7
• MF: C₁₂H₁₃F₃N₂O₃
• MW: 290.238433599472
• MDL: MFCD00219835
• CID: 5227903
• Update Time: 2025-10-29

Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate
• Propanoic acid, 2-[2-[4-(trifluoromethoxy)phenyl]hydrazinylidene]-, ethyl ester

• MDL： MFCD00219835
• Inchi： 1S/C12H13F3N2O3/c1-3-19-11(18)8(2)16-17-9-4-6-10(7-5-9)20-12(13,14)15/h4-7,17H,3H2,1-2H3
• InChI Key： JSJMGCAGRJSETE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=NNC1=CC=C(OC(F)(F)F)C=C1)C

Additional information on Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate

Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate (CAS No. 883006-93-7) Professional Introduction

Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate, identified by its CAS number 883006-93-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of hydrazones, which are widely studied for their potential bioactivity and pharmacological properties. The presence of a trifluoromethoxy group in its molecular structure enhances its chemical reactivity and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate consists of a propanoate ester moiety linked to a hydrazono group, which is further attached to a phenyl ring substituted with a trifluoromethoxy group. This unique arrangement contributes to its distinct chemical and biological properties. The trifluoromethoxy group, in particular, is known for its ability to modulate the electronic properties of adjacent atoms, thereby influencing the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate has been explored as a key intermediate in the synthesis of various pharmacologically active agents. Its hydrazono group makes it a versatile building block for constructing more complex molecules, including those with anti-inflammatory, anticancer, and antimicrobial properties. The incorporation of the trifluoromethoxy group into these derivatives often enhances their binding affinity and selectivity towards specific biological targets.

The compound's relevance in pharmaceutical research is further underscored by its role in the development of targeted therapies. Researchers have utilized Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate to synthesize molecules that exhibit inhibitory activity against enzymes and receptors involved in critical biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to fine-tune the molecular structure through modifications such as the introduction of fluorine atoms has allowed for the development of more potent and selective drug candidates.

The synthesis of Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of an appropriate aldehyde with hydrazine hydrate, followed by esterification to introduce the propanoate moiety. The introduction of the trifluoromethoxy group is achieved through nucleophilic substitution or other fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

In terms of biological activity, Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate and its derivatives have been studied for their potential effects on various disease-related pathways. Preclinical studies have demonstrated that certain analogs exhibit significant inhibitory activity against enzymes such as cyclooxygenase-2 (COX-2), which is involved in inflammation and pain mediation. Additionally, some derivatives have shown antitumor properties by interfering with key signaling pathways that promote cell proliferation and survival.

The use of computational methods has also played a crucial role in understanding the behavior of Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate and its derivatives. Molecular modeling techniques have been employed to predict binding interactions between these compounds and their target proteins. These studies provide valuable insights into the structural features that contribute to bioactivity, guiding the design of more effective drug candidates. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The pharmacokinetic properties of Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate and its derivatives are also subjects of intense research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic efficacy and safety profiles. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been utilized to study these processes in detail. This information helps researchers design formulations that enhance drug delivery and improve patient outcomes.

The future prospects for Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Innovations in synthetic chemistry continue to enable the development of more sophisticated derivatives with enhanced properties. Additionally, collaborations between academia and industry are fostering new avenues for exploring the therapeutic potential of this compound.

In conclusion, Ethyl 2-{[4-(trifluoromethoxy)phenyl]hydrazono}propanoate (CAS No. 883006-93-7) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and versatile reactivity make it a valuable tool for developing novel therapeutics targeting various diseases. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative drug design and discovery.